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Compound of Interest

Compound Name: C.I. Vat blue 43

Cat. No.: B072164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the currently available toxicological

data for the synthetic dye C.I. Vat Blue 43 (CAS No. 1327-79-3). A thorough review of scientific

literature and regulatory databases reveals a significant lack of specific toxicological

information for this compound. While general information on vat dyes exists, direct

experimental data on the acute toxicity, genotoxicity, carcinogenicity, and other critical

toxicological endpoints for C.I. Vat Blue 43 are not publicly available. This document

summarizes the limited existing information and highlights the critical data gaps, concluding

that a comprehensive toxicological assessment of C.I. Vat Blue 43 is not possible at this time.

Chemical Identification and Properties
C.I. Vat Blue 43 is a carbazole-class vat dye.[1] Vat dyes are a class of water-insoluble dyes

that are applied to a substrate in a reduced, soluble form and then re-oxidized to their insoluble

form.[2]
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Identifier Information

C.I. Name Vat Blue 43[1]

C.I. Number 53630[1][3]

CAS Number 1327-79-3[1][4]

Molecular Formula C18H14N2O[1][5]

Molecular Weight 274.32 g/mol [1][5]

Synonyms Vat Blue RNX, Vat Blue RX, Hydron Blue R[5][6]

Review of Toxicological Data
An extensive search of toxicological literature and databases yielded no specific studies on C.I.
Vat Blue 43. The following sections detail the absence of data across key toxicological

endpoints.

Acute Toxicity
No data on the acute oral, dermal, or inhalation toxicity of C.I. Vat Blue 43 were found. A study

on a different, unspecified "blue vat dye" showed an LC50 of 0.129 mg/L in earthworms,

indicating high toxicity to this organism.[7] However, these findings cannot be directly

extrapolated to C.I. Vat Blue 43. For comparison, Indigo Blue, another vat dye, has a low acute

oral toxicity in rats with an LD50 greater than 5,000 mg/kg.[8]

Genotoxicity and Mutagenicity
There are no available studies assessing the genotoxic or mutagenic potential of C.I. Vat Blue
43. General studies on other dye classes, such as C.I. Disperse Blue 291, have shown

genotoxic effects in human cell lines.[9][10] However, the chemical structures and properties of

disperse dyes are different from vat dyes, making direct comparisons unreliable.

Carcinogenicity
No long-term carcinogenicity studies on C.I. Vat Blue 43 were identified. Some dyes and their

intermediates, particularly those based on benzidine, have been linked to an increased risk of

bladder cancer.[11] The manufacturing process of C.I. Vat Blue 43 involves carbazole and
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nitroso phenol, but a detailed impurity profile and the potential for the formation of carcinogenic

byproducts are not documented in the available literature.[1][12]

Other Toxicological Endpoints
No information is available regarding the skin sensitization, reproductive toxicity, developmental

toxicity, or neurotoxicity of C.I. Vat Blue 43.

Hazard Classification
According to information submitted to the European Chemicals Agency (ECHA) under the

GHS, C.I. Vat Blue 43 has been reported as not meeting the criteria for hazard classification.

[4] It is important to note that this does not necessarily indicate a lack of hazard, but rather a

lack of data to support a hazard classification.

Experimental Protocols
Due to the absence of toxicological studies, no experimental protocols for C.I. Vat Blue 43 can

be provided. A general workflow for assessing the toxicity of a chemical compound is presented

below.
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Caption: A generalized experimental workflow for toxicological assessment of a chemical

substance.

Signaling Pathways
No studies have been conducted to investigate the mechanisms of toxicity or the signaling

pathways that might be modulated by C.I. Vat Blue 43.

Conclusion and Recommendations
There is a critical lack of toxicological data for C.I. Vat Blue 43. The absence of information on

all major toxicological endpoints makes it impossible to conduct a meaningful risk assessment

for this substance. For researchers, scientists, and drug development professionals considering

the use of this dye or chemically similar compounds, it is strongly recommended to:

Treat C.I. Vat Blue 43 as a substance of unknown toxicity and handle it with appropriate

personal protective equipment.

Commission or conduct foundational toxicological studies, beginning with in vitro genotoxicity

and cytotoxicity assays, followed by acute toxicity testing if warranted.

Avoid use in applications where human exposure is likely until sufficient toxicological data

are available to ensure its safety.

The following diagram illustrates the logical relationship of the current data status for C.I. Vat
Blue 43, leading to the conclusion of "Data Gap".

Available Data Missing Data

Toxicological Data for C.I. Vat Blue 43

Chemical Identification Non-Hazardous GHS Classification (from limited data) Acute Toxicity Genotoxicity Carcinogenicity Reproductive Toxicity Signaling Pathways

Conclusion: Significant Data Gap - Comprehensive Toxicological Assessment Not Possible
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Click to download full resolution via product page

Caption: Logical flow from available and missing data to the conclusion of a significant data

gap for C.I. Vat Blue 43.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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